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Compound of Interest

Compound Name: 1-Hydrazino-2-propanol

Cat. No.: B171459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 1-Hydrazino-2-propanol
(CAS No. 18501-20-7), a versatile chemical intermediate with significant applications in the

pharmaceutical and agrochemical industries. This guide details its chemical and physical

properties, safety information, and its role in organic synthesis.

Chemical Identification and Properties
1-Hydrazino-2-propanol is an organic compound that features both a hydrazine and a

hydroxyl functional group.[1] This unique structure imparts it with properties of both a reducing

agent and an alcohol.[1]

Table 1: Chemical and Physical Properties of 1-Hydrazino-2-propanol
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Property Value Source

CAS Number 18501-20-7 [2]

Molecular Formula C₃H₁₀N₂O [2]

Molecular Weight 90.12 g/mol [2]

IUPAC Name 1-hydrazinylpropan-2-ol [2]

Synonyms
1-Hydrazinopropan-2-ol, 2-

Propanol, 1-hydrazinyl-
[2][3]

Appearance Solid

Boiling Point 171.84 °C (Predicted) [4]

Melting Point Not available

Density 1.03 g/cm³ (Predicted) [4]

Flash Point 90.05 °C (Predicted) [4]

SMILES CC(O)CNN

InChI Key
OWXTVVMIMIRMLL-
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[2]

Experimental Protocols
General Synthesis of Hydrazides

Hydrazides are commonly synthesized from esters, anhydrides, or acyl chlorides through a

reaction with hydrazine.[5] The following diagram illustrates a general workflow for this

synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydrazino-2-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydrazino-2-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydrazino-2-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydrazino-2-propanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydrazino-2-propanol
https://www.3wpharm.com/product/77038.html
http://chemchart.com/1-hydrazino-2-propanol-detail.html
http://chemchart.com/1-hydrazino-2-propanol-detail.html
http://chemchart.com/1-hydrazino-2-propanol-detail.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Hydrazino-2-propanol
https://pmc.ncbi.nlm.nih.gov/articles/PMC12251600/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction Step

Product

Ester (R-COOR')

Reaction in appropriate solvent
(e.g., ethanol, methanol)

Anhydride ((RCO)₂O) Acyl Chloride (R-COCl) Hydrazine (N₂H₄)

Hydrazide (R-CONHNH₂)

Click to download full resolution via product page

General synthesis pathway for hydrazides.

Thermal Decomposition of 1-Hydrazino-2-propanol

The thermal decomposition of 1-Hydrazino-2-propanol has been shown to yield

methylhydrazine.[6] A study reported that heating the compound can lead to the formation of

methylhydrazine in a 20-30% yield.[6] The process can sometimes be violent, and the use of a

moderating agent like polyethylene glycol-400 has been explored.[6]

Experimental Details from Literature: In one documented experiment, the distillate from the

thermal decomposition was dried and then distilled to yield methylhydrazine.[6] The identity of

the product was confirmed by preparing the oxalate derivative and comparing its melting point

to an authentic sample.[6]

Applications in Research and Drug Development
1-Hydrazino-2-propanol serves as a crucial intermediate in the synthesis of more complex

molecules. Its bifunctional nature allows it to be a versatile building block.
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Pharmaceutical Industry: It is used as a synthetic intermediate for developing various

medications.[1] Its reducing properties and reactivity are valuable in synthesizing

pharmaceutical compounds.[1] Hydrazide and its derivatives, hydrazide-hydrazones, are

known to exhibit a wide range of biological activities, including antimicrobial, antitubercular,

antifungal, and anticancer properties.[7]

Agrochemical Production: This compound is a key precursor in manufacturing various

agrochemicals, contributing to the development of products for crop protection and yield

enhancement.[1]

Organic Synthesis: It is utilized as a precursor for producing other organic compounds due to

its unique chemical structure that allows for participation in various chemical reactions.[1]

1-Hydrazino-2-propanol

Primary Applications

Potential End Products / Areas of Interest

1-Hydrazino-2-propanol

Pharmaceutical Intermediate Agrochemical Precursor Organic Synthesis Building Block

Active Pharmaceutical Ingredients
(e.g., antimicrobials, anticancer agents) Pesticides & Herbicides Specialty Organic Compounds

Click to download full resolution via product page

Applications of 1-Hydrazino-2-propanol.

Safety and Handling
1-Hydrazino-2-propanol is classified as a hazardous substance. Proper safety precautions

must be taken during its handling and use.
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Table 2: GHS Hazard Information

Hazard Class GHS Classification

Acute Toxicity, Oral Category 3 (Toxic if swallowed)[2]

Eye Irritation Category 2 (Causes serious eye irritation)[2]

Skin Irritation Category 2 (Causes skin irritation)[2]

Specific target organ toxicity, single exposure Category 3 (May cause respiratory irritation)[2]

GHS Pictograms:

GHS06 (Skull and crossbones)

Hazard Statements:

H301: Toxic if swallowed[2]

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

H335: May cause respiratory irritation[2]

Precautionary Statements:

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is imperative to handle this chemical in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat. For detailed

safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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